Cas no 7605-28-9 (Benzenesulfonylacetonitrile)
Benzenesulfonylacetonitrile is an organic compound characterized by the presence of a benzenesulfonyl group attached to an acetonitrile moiety. This versatile intermediate is primarily utilized in synthetic organic chemistry for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its sulfonyl group enhances reactivity, making it valuable in nucleophilic substitution and condensation reactions. The nitrile functionality further expands its utility in cyclization and functional group transformations. Benzenesulfonylacetonitrile exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers developing novel synthetic pathways. The compound's structural features enable precise control over reaction outcomes in complex molecular constructions.
Benzenesulfonylacetonitrile structure
Product Name:Benzenesulfonylacetonitrile
CAS No:7605-28-9
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD00007550
CID:85996
PubChem ID:87574931
Update Time:2025-05-27
Benzenesulfonylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Phenylsulfonyl)acetonitrile
- Phenylsulfonylacetonitrile
- 2-(benzenesulfonyl)acetonitrile
- (Phenylsulfonyl)acetonitrile
- Benzenesulfonylacetonitrile
- Cyanomethylsulfonylbenzene
- Acetonitrile,(phenylsulfonyl)- (8CI,9CI)
- (Benzenesulfonyl)acetonitrile
- Cyano(phenylsulfonyl)methane
- Cyanomethyl phenyl sulfone
- NSC 51007
- BB 0219425
- phenylsulfonyl acetonitrile
- SY048639
- Benzenesulfonyl-acetonitrile
- MLS001143941
- S10546
- 7605-28-9
- phenylsulfonly acetonitrile
- NSC51007
- CHEMBL1901222
- PS-3123
- (Phenylsulphonyl)acetonitrile
- FT-0605011
- ZFCFFNGBCVAUDE-UHFFFAOYSA-
- Phenylsulphonyl acetonitrile
- Maybridge1_004583
- 2-(benzenesulfonyl)-acetonitrile
- MFCD00007550
- CS-0156059
- DTXSID40226949
- benzenesulphonylacetonitrile
- (Phenylsulfonyl)acetonitrile, 98%
- Acetonitrile, (phenylsulfonyl)-
- HMS3358C03
- Acetonitrile, 2-phenylsulfonyl-
- F3122-0050
- benzenesulphonyl acetonitrile
- NCGC00247628-01
- AKOS000271283
- SMR000718483
- EINECS 231-515-0
- SCHEMBL751
- EN300-42422
- Z104343452
- HMS554I07
- Acetonitrile,2-(phenylsulfonyl)-
- P0799
- NSC-51007
- A838599
- NS00037752
- AI3-16855
- phenylsulfonyl-acetonitrile
- Phenylsulphonylacetonitrile
- InChI=1/C8H7NO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5H,7H2
- HMS2216K24
- DB-022562
- 2-phenylsulfonyl-Acetonitrile
- STK328404
-
- MDL： MFCD00007550
- Inchi： 1S/C8H7NO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5H,7H2
- InChI Key： ZFCFFNGBCVAUDE-UHFFFAOYSA-N
- SMILES： S(CC#N)(C1C=CC=CC=1)(=O)=O
- BRN： 640716
Computed Properties
- Exact Mass: 181.02000
- Monoisotopic Mass: 181.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 66.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 111.0 to 115.0 deg-C
- Boiling Point: 398.5 °C at 760 mmHg
- Flash Point: 194.8 °C
- Refractive Index: 1.5650 (estimate)
- Solubility: Slightly soluble (2.5 g/l) (25 º C),
- PSA: 66.31000
- LogP: 2.06468
- Solubility: Not available
Benzenesulfonylacetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301-H315-H319
- Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 23/24/25
- Safety Instruction： S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R23/24/25
Benzenesulfonylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzenesulfonylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003119-1g |
Phenylsulfonyl)acetonitrile |
7605-28-9 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 003119-5g |
Phenylsulfonyl)acetonitrile |
7605-28-9 | 98% | 5g |
￡11.00 | 2022-02-28 | |
| Fluorochem | 003119-10g |
Phenylsulfonyl)acetonitrile |
7605-28-9 | 98% | 10g |
￡19.00 | 2022-02-28 | |
| Fluorochem | 003119-25g |
Phenylsulfonyl)acetonitrile |
7605-28-9 | 98% | 25g |
￡33.00 | 2022-02-28 | |
| Fluorochem | 003119-100g |
Phenylsulfonyl)acetonitrile |
7605-28-9 | 98% | 100g |
￡131.00 | 2022-02-28 | |
| Ambeed | A536866-1g |
Phenylsulfonylacetonitrile |
7605-28-9 | 98% | 1g |
$9.0 | 2025-03-04 | |
| Ambeed | A536866-5g |
Phenylsulfonylacetonitrile |
7605-28-9 | 98% | 5g |
$11.0 | 2025-03-04 | |
| Ambeed | A536866-25g |
Phenylsulfonylacetonitrile |
7605-28-9 | 98% | 25g |
$37.0 | 2025-03-04 | |
| TRC | P338313-50mg |
2-(Phenylsulfonyl)acetonitrile |
7605-28-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P338313-100mg |
2-(Phenylsulfonyl)acetonitrile |
7605-28-9 | 100mg |
$ 65.00 | 2022-06-02 |
Benzenesulfonylacetonitrile Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
7605-28-9 (Benzenesulfonylacetonitrile) Related Products
- 32083-60-6(Acetonitrile,2-(2-naphthalenylsulfonyl)-)
- 5697-44-9(2-(4-methylbenzenesulfonyl)acetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
